Cas no 1256358-67-4 (3-(2-Chlorophenoxymethyl)phenylboronic acid)
3-(2-Chlorophenoxymethyl)phenylboronic acid is a boronic acid derivative featuring a chlorophenoxymethyl substituent, which enhances its utility in cross-coupling reactions such as Suzuki-Miyaura couplings. The presence of the 2-chlorophenoxy group imparts steric and electronic effects that can influence reactivity and selectivity in organic synthesis. This compound is particularly valuable for constructing complex biaryl structures, often employed in pharmaceutical and materials science research. Its stability under standard conditions and compatibility with diverse reaction environments make it a reliable intermediate. The boronic acid moiety ensures efficient transmetalation, while the chlorinated aromatic ring offers further functionalization opportunities, broadening its applicability in synthetic chemistry.
1256358-67-4 structure
Product Name:3-(2-Chlorophenoxymethyl)phenylboronic acid
CAS No:1256358-67-4
MF:C13H12BClO3
MW:262.496582984924
MDL:MFCD16198497
CID:828646
PubChem ID:53211403
Update Time:2025-05-27
3-(2-Chlorophenoxymethyl)phenylboronic acid Chemical and Physical Properties
Names and Identifiers
-
- (3-((2-Chlorophenoxy)methyl)phenyl)boronic acid
- [3-[(2-chlorophenoxy)methyl]phenyl]boronic acid
- 3-(2-CHLOROPHENOXYMETHYL)PHENYLBORONIC ACID
- ACMC-209azp
- AG-L-21668
- AK-85242
- ANW-18515
- CTK4B4675
- MolPort-013-078-677
- SureCN2557998
- Boronic acid, B-[3-[(2-chlorophenoxy)methyl]phenyl]-
- 1256358-67-4
- {3-[(2-Chlorophenoxy)methyl]phenyl}boronic acid
- MFCD16198497
- DTXSID60681339
- BS-19869
- F73308
- SCHEMBL2557998
- AKOS005974397
- CS-0175244
- (3-((2-Chlorophenoxy)methyl)phenyl)boronicacid
- DB-356372
- 3-(2-Chlorophenoxymethyl)phenylboronic acid
-
- MDL: MFCD16198497
- Inchi: 1S/C13H12BClO3/c15-12-6-1-2-7-13(12)18-9-10-4-3-5-11(8-10)14(16)17/h1-8,16-17H,9H2
- InChI Key: BQZSATLDHKVMHT-UHFFFAOYSA-N
- SMILES: ClC1C=CC=CC=1OCC1C=CC=C(B(O)O)C=1
Computed Properties
- Exact Mass: 262.05700
- Monoisotopic Mass: 262.0568021g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 18
- Rotatable Bond Count: 4
- Complexity: 252
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 49.7Ų
Experimental Properties
- PSA: 49.69000
- LogP: 1.59880
3-(2-Chlorophenoxymethyl)phenylboronic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A019112060-5g |
(3-((2-Chlorophenoxy)methyl)phenyl)boronic acid |
1256358-67-4 | 95% | 5g |
$889.20 | 2023-09-03 | |
| Fluorochem | 228647-250mg |
3-((2-Chlorophenoxy)methyl)phenyl)boronic acid |
1256358-67-4 | 95% | 250mg |
£163.00 | 2022-02-28 | |
| Fluorochem | 228647-1g |
3-((2-Chlorophenoxy)methyl)phenyl)boronic acid |
1256358-67-4 | 95% | 1g |
£376.00 | 2022-02-28 | |
| TRC | C427978-25mg |
3-(2-Chlorophenoxymethyl)phenylboronic acid |
1256358-67-4 | 25mg |
$69.00 | 2023-05-18 | ||
| TRC | C427978-50mg |
3-(2-Chlorophenoxymethyl)phenylboronic acid |
1256358-67-4 | 50mg |
$98.00 | 2023-05-18 | ||
| TRC | C427978-100mg |
3-(2-Chlorophenoxymethyl)phenylboronic acid |
1256358-67-4 | 100mg |
$150.00 | 2023-05-18 | ||
| TRC | C427978-250mg |
3-(2-Chlorophenoxymethyl)phenylboronic acid |
1256358-67-4 | 250mg |
$270.00 | 2023-05-18 | ||
| Chemenu | CM136732-1g |
(3-((2-chlorophenoxy)methyl)phenyl)boronic acid |
1256358-67-4 | 95% | 1g |
$430 | 2023-02-03 | |
| abcr | AB309974-250 mg |
3-(2-Chlorophenoxymethyl)phenylboronic acid; 95% |
1256358-67-4 | 250mg |
€263.00 | 2023-04-26 | ||
| abcr | AB309974-1 g |
3-(2-Chlorophenoxymethyl)phenylboronic acid; 95% |
1256358-67-4 | 1g |
€552.00 | 2023-04-26 |
3-(2-Chlorophenoxymethyl)phenylboronic acid Related Literature
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
-
M. Sheykhan,S. Khani,S. Shaabanzadeh,M. Joafshan Green Chem., 2017,19, 5940-5948
-
Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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